5-(3,5-Dimethoxyphenyl)-3-fluorophenol, 95%

• IUPAC Name: 3-(3,5-dimethoxyphenyl)-5-fluorophenol
• InChI: InChI=1S/C14H13FO3/c1-17-13-5-10(6-14(8-13)18-2)9-3-11(15)7-12(16)4-9/h3-8,16H,1-2H3
• InChI Key: FBDHWLRFGBAMPR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=CC(=CC(=C2)F)O)OC
• Molecular Formula: C14H13FO3
• DSSTOX Substance ID: DTXSID30684392
• Molecular Weight: 248.25 g/mol
• CAS No.: 1261965-75-6

Description

5-(3,5-Dimethoxyphenyl)-3-fluorophenol, 95% (5-DMPF-3-FP) is a phenolic compound that has been used in a variety of scientific research applications. It is a synthetically produced compound that is composed of fluorine, oxygen, and carbon atoms. The compound is a colorless, crystalline solid with a melting point of 115-117°C. It has a molecular weight of 203.19 g/mol and a molecular formula of C9H10FO3.

Scientific Research Applications

5-(3,5-Dimethoxyphenyl)-3-fluorophenol, 95% has been used in many scientific research applications. It has been used as a probe in the study of the binding of small molecules to proteins. It has also been used in the study of the binding of drugs to receptors and in the study of the metabolism of drugs. Additionally, 5-(3,5-Dimethoxyphenyl)-3-fluorophenol, 95% has been used in the study of enzyme inhibition and in the study of the pharmacological effects of drugs.

Mechanism of Action

The mechanism of action of 5-(3,5-Dimethoxyphenyl)-3-fluorophenol, 95% is not fully understood, but it is believed that the compound binds to proteins and receptors in the body, resulting in a variety of biochemical and physiological effects. The binding of the compound to proteins and receptors can lead to changes in the activity of enzymes and other proteins, which can affect the metabolism of drugs or other compounds. Additionally, the binding of the compound to receptors can lead to changes in the activity of neurotransmitters and hormones, which can affect the function of the nervous system and other body systems.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3,5-Dimethoxyphenyl)-3-fluorophenol, 95% are not fully understood, but it is believed that the compound can have a variety of effects on the body. It is believed that the compound can act as an inhibitor of enzymes, which can affect the metabolism of drugs or other compounds. Additionally, the compound can bind to receptors, which can lead to changes in the activity of neurotransmitters and hormones, which can affect the function of the nervous system and other body systems.

Advantages and Limitations for Lab Experiments

The use of 5-(3,5-Dimethoxyphenyl)-3-fluorophenol, 95% in laboratory experiments has a number of advantages. It is a readily available and inexpensive compound, making it an ideal choice for experiments that require a large amount of the compound. Additionally, the compound is highly soluble in water, making it easy to use in a variety of laboratory settings. However, the compound has a low solubility in organic solvents, making it difficult to use in certain experiments. Additionally, the compound is toxic in high concentrations, making it important to use the compound in a safe and controlled environment.

Future Directions

There are a number of potential future directions for the use of 5-(3,5-Dimethoxyphenyl)-3-fluorophenol, 95% in scientific research. One potential direction is to further study the biochemical and physiological effects of the compound, such as its effects on enzyme inhibition and receptor binding. Additionally, further research could be done to study the compound’s potential applications in drug development and drug delivery. Additionally, further research could be done to study the compound’s potential applications in the treatment of diseases and disorders. Finally, further research could be done to study the compound’s potential applications in the development of new therapeutic agents.

Synthesis Methods

5-(3,5-Dimethoxyphenyl)-3-fluorophenol, 95% can be synthesized using a reaction between 3,5-dimethoxyphenol and 3-fluorophenol in the presence of an acid catalyst. The reaction takes place in a two-step process. In the first step, the 3,5-dimethoxyphenol is reacted with 3-fluorophenol in an acid-catalyzed reaction. The reaction proceeds in the presence of an acid catalyst, such as sulfuric acid, to form an intermediate product, 5-(3-fluorophenyl)-3,5-dimethoxybenzoic acid. This intermediate product is then reacted with sodium hydroxide to produce the desired 5-(3,5-dimethoxyphenyl)-3-fluorophenol, 95% product.